Cas no 42346-68-9 (1-Methyl-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-Methyl-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 42346-68-9
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD00014102
• CID: 331515
• PubChem ID: 122766
• Update Time: 2025-05-21

1-Methyl-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-oxopyrrolidine-3-carboxylic acid
• 1-Methyl-5-Oxo-Pyrrolidine-3-Carboxylic Acid
• 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-
• 1-Methyl-5-oxo-pyrrolidine-3-carboxylic acid methyl ester

• MDL： MFCD00014102
• Inchi： 1S/C6H9NO3/c1-7-3-4(6(9)10)2-5(7)8/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： YHDZDIPQCVCIJS-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C

Computed Properties

• Exact Mass: 143.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• Boiling Point: 361.7℃ at 760 mmHg
• Flash Point: 172.5℃
• PSA: 57.61000
• LogP: -0.51280

1-Methyl-5-oxopyrrolidine-3-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-Methyl-5-oxopyrrolidine-3-carboxylic acid

1-Methyl-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 42346-68-9)

1-Methyl-5-oxopyrrolidine-3-carboxylic acid, also known by its CAS registry number CAS No. 42346-68-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug design and development. The molecule consists of a pyrrolidine ring, a methyl group, and a carboxylic acid functional group, making it a versatile structure for various chemical modifications and biological evaluations.

The structural features of 1-methyl-5-oxopyrrolidine-3-carboxylic acid have been extensively analyzed in recent studies. The presence of the pyrrolidine ring provides a rigid framework that can be easily modified to introduce diverse substituents, enhancing its potential as a building block for complex molecules. The carboxylic acid group adds acidity and reactivity, enabling the formation of esters, amides, and other derivatives. Recent research has focused on the synthesis of this compound through various routes, including condensation reactions and enzymatic catalysis, which have improved its production efficiency and scalability.

In terms of biological activity, 1-methyl-5-oxopyrrolidine-3-carboxylic acid has shown promising results in preclinical studies. It has been evaluated for its potential as an anti-inflammatory agent, where its ability to inhibit key inflammatory pathways has been demonstrated in vitro. Additionally, this compound has been explored for its role in neuroprotective effects, particularly in models of neurodegenerative diseases such as Alzheimer's disease. Recent findings suggest that it may modulate oxidative stress and improve mitochondrial function, highlighting its potential therapeutic applications.

The application of CAS No. 42346-68-9 extends beyond pharmacology into materials science. Its unique chemical properties make it a candidate for use in the development of novel polymers and coatings. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various polymerization techniques, which could lead to innovative materials with tailored mechanical and chemical properties.

From an environmental perspective, the synthesis and degradation pathways of 1-methyl-5-oxopyrrolidine-3-carboxylic acid have been studied to assess its ecological impact. Recent studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. This information is crucial for regulatory assessments and sustainable chemical design.

In conclusion, 1-methyl-5-oxopyrrolidine-3-carboxylic acid (CAS No. 42346-68-9) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its structural versatility and promising biological activity position it as a valuable tool for researchers across various disciplines. Continued exploration into its properties and applications is expected to yield further insights into its potential as a therapeutic agent and advanced material component.